3-nitrobenzaldehyde (5-ethyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)hydrazone

• IUPAC Name: 5-ethyl-N-[(E)-(3-nitrophenyl)methylideneamino]-[1,2,4]triazino[5,6-b]indol-3-amine
• InChI: InChI=1S/C18H15N7O2/c1-2-24-15-9-4-3-8-14(15)16-17(24)20-18(23-21-16)22-19-11-12-6-5-7-13(10-12)25(26)27/h3-11H,2H2,1H3,(H,20,22,23)/b19-11+
• InChI Key: KNGJCIPPAGDDSQ-YBFXNURJSA-N
• Canonical SMILES: CCN1C2=CC=CC=C2C3=C1N=C(N=N3)NN=CC4=CC(=CC=C4)[N+](=O)[O-]
• Isomeric SMILES: CCN1C2=CC=CC=C2C3=C1N=C(N=N3)N/N=C/C4=CC(=CC=C4)[N+](=O)[O-]
• Molecular Formula: C18H15N7O2
• Molecular Weight: 361.4 g/mol

Description

3-nitrobenzaldehyde (5-ethyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)hydrazone is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a hydrazone derivative of 3-nitrobenzaldehyde and is also known as ETI.

Mechanism of Action

The mechanism of action of 3-nitrobenzaldehyde (5-ethyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)hydrazone involves the inhibition of various enzymes involved in the growth and proliferation of cancer cells and bacteria. This compound has also shown to have antioxidant and anti-inflammatory properties that can help in the treatment of neurodegenerative diseases.
Biochemical and Physiological Effects:
3-nitrobenzaldehyde (5-ethyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)hydrazone has been shown to have various biochemical and physiological effects on the body. This compound has shown to induce apoptosis in cancer cells, inhibit bacterial growth, and reduce oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

The advantages of using 3-nitrobenzaldehyde (5-ethyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)hydrazone in lab experiments include its ease of synthesis, stability, and low toxicity. However, the limitations of using this compound include its limited solubility in water and its potential to form complexes with metal ions.

Future Directions

There are several future directions for the research on 3-nitrobenzaldehyde (5-ethyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)hydrazone. Some of the potential areas of research include the development of more efficient synthesis methods, the identification of new targets for this compound, and the exploration of its potential applications in other fields such as agriculture and environmental science.
In conclusion, 3-nitrobenzaldehyde (5-ethyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)hydrazone is a promising compound that has shown potential in various scientific research applications. Its ease of synthesis, stability, and low toxicity make it a valuable compound for lab experiments. Further research on this compound can lead to the development of new treatments for cancer, bacterial infections, and neurodegenerative diseases.

Synthesis Methods

The synthesis of 3-nitrobenzaldehyde (5-ethyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)hydrazone involves the reaction between 3-nitrobenzaldehyde and 5-ethyl-5H-[1,2,4]triazino[5,6-b]indole-3-carbohydrazide in the presence of a suitable solvent and a catalyst. The reaction results in the formation of a yellow-colored solid that can be purified by recrystallization.

Scientific Research Applications

3-nitrobenzaldehyde (5-ethyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)hydrazone has been extensively studied for its potential applications in various fields such as medicinal chemistry, biochemistry, and molecular biology. This compound has shown promising results in the treatment of cancer, bacterial infections, and neurodegenerative diseases.